Cas no 922737-26-6 (3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3))

• Product Name: 3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
• CAS No: 922737-26-6
• MF: C₆₀H₃₀Cl₈O₄
• MW: 1098.50180864334
• CID: 739181
• PubChem ID: 71446117
• Update Time: 2025-04-19

3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3) Chemical and Physical Properties

Names and Identifiers

• 3,5-Cyclohexadiene-1,2-dione, 3,4,5,6-tetrachloro-, compd. with pyrene(2:3)
• pyrene,3,4,5,6-tetrachlorocyclohexa-3,5-diene-1,2-dione
• 922737-26-6
• 3,4,5,6-Tetrachlorocyclohexa-3,5-diene-1,2-dione--pyrene (2/3)
• DTXSID50854616

• Inchi： 1S/3C16H10.2C6Cl4O2/c3*1-3-11-7-9-13-5-2-6-14-10-8-12(4-1)15(11)16(13)14;2*7-1-2(8)4(10)6(12)5(11)3(1)9/h3*1-10H;;
• InChI Key： NYTWKLJNCYCUTC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.ClC1=C(C(C(C(=C1Cl)Cl)=O)=O)Cl.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21.C12C3=CC=CC1=CC=C1C=CC=C(C=C3)C=21

Computed Properties

• Exact Mass: 1097.959331g/mol
• Monoisotopic Mass: 1093.965231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 72
• Rotatable Bond Count: 0
• Complexity: 523
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3Ų